Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C17H16N2O4S/c1-3-23-17(20)15-11-13-5-4-10-18-16(13)19(15)24(21,22)14-8-6-12(2)7-9-14/h4-11H,3H2,1-2H3
• InChI Key: MUVYZWCQIYKAFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1S(=O)(=O)C3=CC=C(C=C3)C)N=CC=C2
• Molecular Formula: C17H16N2O4S
• DSSTOX Substance ID: DTXSID30743716
• Molecular Weight: 344.4 g/mol
• CAS RN: 1265235-20-8

Description

Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a chemical compound that is part of a series of 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives have been studied for their potential as immunomodulators targeting Janus Kinase 3 (JAK3), a protein tyrosine kinase that plays a crucial role in modulating a number of inflammatory and immune mediators.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring. This modification led to a large increase in JAK3 inhibitory activity.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine has a molecular weight of 118.1359. The IUPAC Standard InChI is InChI=1S/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-5H, (H,8,9).

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives are primarily related to their role as immunomodulators targeting JAK3. The introduction of a carbamoyl group and a cyclohexylamino group to the 1H-pyrrolo[2,3-b]pyridine ring significantly increased the compound’s JAK3 inhibitory activity.

Mechanism of Action

The mechanism of action of 1H-pyrrolo[2,3-b]pyridine derivatives involves the inhibition of JAK3. JAK3 plays a crucial role in cytokine-mediated signal transduction. When cytokines bind to their respective receptors associated with JAKs, it induces JAK activation, leading to the phosphorylation of signal transducers and activators of transcription proteins (STATs) in the cytoplasm.

Future Directions

The future directions for the research on 1H-pyrrolo[2,3-b]pyridine derivatives are promising. They are being developed as a class of compounds targeting FGFR with development prospects. Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making these compounds an attractive strategy for cancer therapy.